Cas no 870987-95-4 (1-Piperazineethanol, 4-(4-chloro-1,2,5-thiadiazol-3-yl)-)

• Product Name: 1-Piperazineethanol, 4-(4-chloro-1,2,5-thiadiazol-3-yl)-
• CAS No: 870987-95-4
• MF: C₈H₁₃ClN₄OS
• MW: 248.733018636703
• CID: 4269294
• PubChem ID: 43427004
• Update Time: 2025-04-24

1-Piperazineethanol, 4-(4-chloro-1,2,5-thiadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, 4-(4-chloro-1,2,5-thiadiazol-3-yl)-
• AKOS009154281
• 870987-95-4
• DTXSID501207949
• 4-(4-Chloro-1,2,5-thiadiazol-3-yl)-1-piperazineethanol

• Inchi： 1S/C8H13ClN4OS/c9-7-8(11-15-10-7)13-3-1-12(2-4-13)5-6-14/h14H,1-6H2
• InChI Key： NZSSTYGRATXXFS-UHFFFAOYSA-N
• SMILES： N1(CCO)CCN(C2C(Cl)=NSN=2)CC1

Computed Properties

• Exact Mass: 248.0498599Da
• Monoisotopic Mass: 248.0498599Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.7Ų